dipotassium;(E)-4-oxopent-2-en-2-olate;hydrate

• Molecular Formula: C10H16K2O5
• Molecular Weight: 294.43 g/mol
• IUPAC Name: dipotassium;(E)-4-oxopent-2-en-2-olate;hydrate
• InChI: InChI=1S/2C5H8O2.2K.H2O/c2*1-4(6)3-5(2)7;;;/h2*3,6H,1-2H3;;;1H2/q;;2*+1;/p-2/b2*4-3+
• InChI Key: RQWJRWCBWWUXRL-VVDZMTNVSA-L
• Isomeric SMILES: C/C(=C\C(=O)C)/[O-].C/C(=C\C(=O)C)/[O-].O.[K+].[K+]
• Canonical SMILES: CC(=CC(=O)C)[O-].CC(=CC(=O)C)[O-].O.[K+].[K+]

Description

Dipotassium;(E)-4-oxopent-2-en-2-olate;hydrate is a chemical compound that consists of dipotassium ions and the hydrate form of (E)-4-oxopent-2-en-2-olate

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of dipotassium;(E)-4-oxopent-2-en-2-olate;hydrate typically involves the reaction of potassium hydroxide with (E)-4-oxopent-2-en-2-ol in the presence of water. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction can be represented as follows:

$$(E)-4-oxopent-2-en-2-ol + 2KOH + H_2O \rightarrow this compound$$(E)−4−oxopent−2−en−2−ol+2KOH+H2​O→dipotassium;(E)−4−oxopent−2−en−2−olate;hydrate

Industrial Production Methods

In industrial settings, the production of this compound involves large-scale synthesis using high-purity reagents and advanced equipment. The process includes the purification of raw materials, precise control of reaction conditions, and efficient separation and drying techniques to obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions

Dipotassium;(E)-4-oxopent-2-en-2-olate;hydrate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state products.

Reduction: It can be reduced under specific conditions to yield reduced forms of the compound.

Substitution: The compound can participate in substitution reactions where one or more atoms are replaced by other atoms or groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Various nucleophiles and electrophiles can be used depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or alkanes.

Scientific Research Applications

Dipotassium;(E)-4-oxopent-2-en-2-olate;hydrate has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential therapeutic applications in treating various diseases.

Industry: It is used in the production of specialty chemicals and as an additive in various industrial processes.

Mechanism of Action

The mechanism of action of dipotassium;(E)-4-oxopent-2-en-2-olate;hydrate involves its interaction with specific molecular targets and pathways. The compound can modulate the activity of enzymes and receptors, leading to various biochemical effects. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects.

Comparison with Similar Compounds

Similar Compounds

Dipotassium phosphate: Similar in terms of containing dipotassium ions but differs in its chemical structure and properties.

Monopotassium phosphate: Contains one potassium ion and has different chemical and physical properties.

Tripotassium phosphate: Contains three potassium ions and is used in different applications.

Uniqueness

Dipotassium;(E)-4-oxopent-2-en-2-olate;hydrate is unique due to its specific chemical structure, which imparts distinct properties and potential applications. Its ability to undergo various chemical reactions and its potential biological activities make it a valuable compound in scientific research and industrial applications.